N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3,5-dimethylisoxazole-4-carboxamide

• IUPAC Name: N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H20N6O4/c1-9-12(10(2)25-20-9)13(22)16-8-11-17-14(19-15(18-11)23-3)21-4-6-24-7-5-21/h4-8H2,1-3H3,(H,16,22)
• InChI Key: FWIAGSRLGZCFJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCC2=NC(=NC(=N2)OC)N3CCOCC3
• Molecular Formula: C15H20N6O4
• Molecular Weight: 348.36 g/mol

Description

N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3,5-dimethylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C15H20N6O4 and its molecular weight is 348.363. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3,5-dimethylisoxazole-4-carboxamide and its derivatives have been researched for their antimicrobial properties. For example, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, including those with morpholine components, and found them to possess good or moderate antimicrobial activities against test microorganisms (Bektaş et al., 2007).

Synthesis and Biological Activity

Research by Abu‐Hashem et al. (2020) involved synthesizing novel compounds with structures similar to this compound. These compounds were evaluated for their anti-inflammatory and analgesic activities, showing significant potential as cyclooxygenase inhibitors (Abu‐Hashem et al., 2020).

Anticancer Activity

Lu et al. (2017) synthesized a compound with a structure akin to this compound and found it to have distinct effective inhibition on the proliferation of cancer cell lines, indicating potential anticancer applications (Lu et al., 2017).

Synthesis and Structural Analysis

Research into the synthesis and structural analysis of derivatives related to this compound has also been conducted. For instance, Fridman et al. (2003) described the crystal structure of various derivatives, providing insights into their molecular configurations (Fridman et al., 2003).

Antiproliferative Activity

In 2021, Lu et al. synthesized a molecule structurally similar to this compound and reported significant inhibitory activity against some cancer cell lines, indicating its potential as an antiproliferative agent (Lu et al., 2021).